Cas no 114414-86-7 (D-Alanine, N-(1-oxotetradecyl)-)

D-Alanine, N-(1-oxotetradecyl)- structure
114414-86-7 structure
Product Name:D-Alanine, N-(1-oxotetradecyl)-
CAS No:114414-86-7
MF:C17H33NO3
MW:299.448825597763
CID:1202368
PubChem ID:3353917
Update Time:2025-04-20

D-Alanine, N-(1-oxotetradecyl)- Chemical and Physical Properties

Names and Identifiers

    • D-Alanine, N-(1-oxotetradecyl)-
    • (2R)-2-(tetradecanoylamino)propanoic acid
    • N-Butadecanoyl-D-alanine
    • N-TETRADECANOYL-ALANINE
    • 114414-86-7
    • 2-TETRADECANAMIDOPROPANOIC ACID
    • 2-(tetradecanoylamino)propanoic Acid
    • SCHEMBL3637176
    • 57993-24-5
    • N-Tetradecanoyl-alanine (myristoyl-Ala-OH)
    • n-myristoyl alanine
    • MFCD00417781
    • Inchi: 1S/C17H33NO3/c1-3-4-5-6-7-8-9-10-11-12-13-14-16(19)18-15(2)17(20)21/h15H,3-14H2,1-2H3,(H,18,19)(H,20,21)
    • InChI Key: XDOBXTLSTUFRRP-UHFFFAOYSA-N
    • SMILES: O=C(CCCCCCCCCCCCC)NC(C(=O)O)C

Computed Properties

  • Exact Mass: 299.246
  • Monoisotopic Mass: 299.246
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 21
  • Rotatable Bond Count: 14
  • Complexity: 279
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 1
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 66.4A^2
  • XLogP3: 5.8
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